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Compound of Interest

Compound Name: 1-(2-Furfurylthio)propanone

Cat. No.: B1330138 Get Quote

Technical Guide: Physical Properties of 1-(2-
Furfurylthio)propanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
(2-Furfurylthio)propanone, with a specific focus on its boiling point and solubility. The

information herein is compiled for use by professionals in research, scientific, and drug

development fields.

Core Physical Properties
1-(2-Furfurylthio)propanone is a colorless to pale yellow liquid. The quantitative data

regarding its boiling point and solubility are summarized in the table below.
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Physical Property Value Conditions

Boiling Point 281.00 to 282.00 °C @ 760.00 mm Hg[1][2][3]

est. 268 °C

Solubility in Water Insoluble[1][4][5][6] -

est. 9870 mg/L @ 25 °C[1]

Solubility in Organic Solvents Soluble General[4][5][6]

Soluble in alcohol General[1]

Soluble in ethanol -[4][5]

763.41 g/L in ethanol @ 25 °C[5]

1143.79 g/L in methanol @ 25 °C[5]

513.57 g/L in isopropanol @ 25 °C[5]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for determining the physical properties of 1-(2-
Furfurylthio)propanone are not detailed in the available literature, this section outlines

generalized, standard methodologies appropriate for such a compound. These protocols are

based on established OECD guidelines and common laboratory practices.

Boiling Point Determination (Capillary Method)
A prevalent and reliable method for determining the boiling point of a liquid organic compound

is the capillary method, often utilizing a Thiele tube or a similar heating apparatus to ensure

uniform temperature distribution.

Methodology:

A small quantity of 1-(2-Furfurylthio)propanone is placed into a small test tube or fusion

tube.
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A capillary tube, sealed at one end, is inverted and placed into the liquid.

The assembly is attached to a thermometer, ensuring the sample and the thermometer bulb

are at the same level.

The apparatus is heated slowly and uniformly.

The temperature is carefully monitored. The boiling point is recorded as the temperature at

which a rapid and continuous stream of bubbles emerges from the open end of the capillary

tube.

Solubility Determination
The solubility of a compound is typically determined by introducing a specified amount of the

solute into a specified volume of a solvent and observing the extent of dissolution. For

quantitative analysis, methods such as the flask method or column elution method, as

recommended by OECD Guideline 105, are employed.

Methodology for Qualitative Assessment:

A small, measured amount of 1-(2-Furfurylthio)propanone (e.g., 25 mg or 0.05 mL) is

placed in a test tube.

A measured volume of the solvent (e.g., 0.75 mL of water, ethanol, etc.) is added in small

portions.

After each addition, the test tube is vigorously agitated.

The compound is classified as soluble if it completely dissolves, and insoluble if it remains as

a separate phase.

Methodology for Quantitative Assessment (Flask Method):

The solvent is saturated with 1-(2-Furfurylthio)propanone by stirring at a constant

temperature until equilibrium is reached.

The solution is then centrifuged or filtered to remove any undissolved solute.
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The concentration of 1-(2-Furfurylthio)propanone in the clear, saturated solution is

determined using a suitable analytical technique, such as gas chromatography (GC) or high-

performance liquid chromatography (HPLC).

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the key

physical properties discussed.
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Physical Property Determination Workflow

Boiling Point Determination

Solubility Determination

Start: Obtain Pure Sample
of 1-(2-Furfurylthio)propanone

Place sample in fusion tube

Add sample to solvent

Insert inverted sealed capillary

Heat apparatus slowly

Record temperature of
continuous bubble stream

Result: Boiling Point

End: Data Compilation
and Analysis

Agitate mixture to equilibrium

Separate undissolved solute

Analyze solute concentration
in solvent (e.g., HPLC, GC)

Result: Solubility Data
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Caption: Generalized workflow for determining the boiling point and solubility of an organic

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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